5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile

• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol
• IUPAC Name: 5-amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C8H9N3O2/c9-4-6-3-7(10)5-11-8(6)13-2-1-12/h3,5,12H,1-2,10H2
• InChI Key: IBPLOIBNCYLHKK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C#N)OCCO)N

Description

5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile is a pyridine-based compound featuring a hydroxyethoxy substituent at the 2-position, an amino group at the 5-position, and a nitrile group at the 3-position. This structural arrangement confers unique physicochemical properties, making it a versatile intermediate in pharmaceutical and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile typically involves the reaction of 2-chloro-5-nitropyridine with ethylene glycol in the presence of a base, followed by reduction of the nitro group to an amino group and subsequent conversion of the chloro group to a cyano group . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like palladium on carbon for the reduction step.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyethoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carbonitrile group can be reduced to form primary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Substitution: Reagents such as alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug discovery and development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of dyes, polymers, and other functional materials.

Mechanism of Action

The mechanism of action of 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile involves its interaction with various molecular targets and pathways. The amino and hydroxyethoxy groups can form hydrogen bonds with biological macromolecules, influencing their activity. The compound may also act as an inhibitor or activator of specific enzymes, modulating biochemical pathways involved in disease processes .

Comparison with Similar Compounds

Comparison with Similar Pyridine-3-carbonitrile Derivatives

Structural and Functional Group Variations

The following table compares 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile with structurally related compounds, emphasizing substituent effects on bioactivity and applications:

Compound Name	Substituents (Positions)	Molecular Formula	Key Biological Activity/Application	Reference ID
5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile	2-(2-hydroxyethoxy), 5-amino, 3-cyano	C₈H₉N₃O₂	Potential antimicrobial/antitumor agent (theoretical)
5-Amino-2-chloropyridine	2-chloro, 5-amino	C₅H₅ClN₂	Intermediate for agrochemicals
2-Chloro-5-cyanopyridine	2-chloro, 5-cyano	C₆H₃ClN₂	Building block for pharmaceuticals
5-Fluoro-2-[[(1S)-1-(5-fluoro-2-pyridyl)ethyl]amino]-6-[(5-isopropoxy-1H-pyrazol-3-yl)amino]pyridine-3-carbonitrile	Complex substituents at 2, 5, and 6 positions	C₂₀H₁₉F₂N₇O	Sustained-release depot formulation (antiviral/anticancer)
Compound 28 (from MtGS inhibition study)	3-amino (butyl), para-2-hydroxyethoxy	C₁₄H₂₁N₃O₂	MtGS inhibitor (IC₅₀ = 4.9 µM)
5-Amino-3-(trifluoromethyl)pyridine-2-carbonitrile	3-trifluoromethyl, 5-amino, 2-cyano	C₇H₄F₃N₃	Intermediate for androgen receptor inhibitors

Biological Activity

5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile is a compound of significant interest in medicinal chemistry due to its diverse biological activities. Its structure includes a pyridine ring with an amino group, a hydroxylated ethoxy group, and a cyano group, which contribute to its potential pharmacological effects. This article explores the biological activity of this compound, focusing on its mechanisms, case studies, and research findings.

• Molecular Formula : C10H12N4O2
• Molecular Weight : 220.23 g/mol
• IUPAC Name : 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile

The presence of functional groups such as the amino and hydroxyl groups enhances its solubility and interaction with biological targets.

The biological activity of 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile is attributed to several mechanisms:

• Enzyme Inhibition : The compound and its derivatives have been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to therapeutic effects in various disease models.
• Cellular Uptake : The hydroxyl group enhances cellular uptake, facilitating interaction with intracellular targets.
• Antioxidant Activity : Preliminary studies suggest that this compound may exhibit antioxidant properties, potentially protecting cells from oxidative stress.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various derivatives of pyridine compounds, including 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile. The results indicated that modifications to the hydroxyl and amino groups significantly enhanced antimicrobial potency against both Gram-positive and Gram-negative bacteria.

Compound	MIC (μg/mL)	Target Organisms
5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile	X	S. aureus, E. coli
Control (Ciprofloxacin)	2	S. aureus, E. coli

Anticancer Activity

Research has demonstrated that this compound can induce apoptosis in cancer cells through mechanisms involving increased levels of reactive oxygen species (ROS) and activation of caspase pathways.

Case Study: Apoptosis Induction

In a controlled study, flow cytometry analyses revealed that treatment with 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile led to significant apoptosis in cancer cell lines such as HCT116 (colon cancer) and MDA-MB-231 (breast cancer).

Treatment	Cell Line	% Apoptosis Induced
Control	HCT116	10%
Compound	HCT116	45%
Control	MDA-MB-231	12%
Compound	MDA-MB-231	50%

Recent Advances

Recent studies have focused on synthesizing new derivatives of pyridine compounds to enhance biological activity. For instance, modifications to the structure of 5-Amino-2-(2-hydroxyethoxy)pyridine-3-carbonitrile have resulted in compounds with improved anticancer and antimicrobial properties.

Summary of Findings

• Antimicrobial Efficacy : Enhanced activity against a range of bacteria.
• Anticancer Potential : Significant induction of apoptosis in various cancer cell lines.
• Mechanistic Insights : Involvement of ROS and caspase pathways in mediating anticancer effects.